Cas no 2034572-68-2 (N-{4,6-bis(dimethylamino)-1,3,5-triazin-2-ylmethyl}-4-phenyloxane-4-carboxamide)

• Product Name: N-{4,6-bis(dimethylamino)-1,3,5-triazin-2-ylmethyl}-4-phenyloxane-4-carboxamide
• CAS No: 2034572-68-2
• MF: C₂₀H₂₈N₆O₂
• MW: 384.475323677063
• CID: 6101855
• PubChem ID: 121137851
• Update Time: 2025-10-23

N-{4,6-bis(dimethylamino)-1,3,5-triazin-2-ylmethyl}-4-phenyloxane-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{4,6-bis(dimethylamino)-1,3,5-triazin-2-ylmethyl}-4-phenyloxane-4-carboxamide
• F6438-3508
• 2034572-68-2
• N-{[4,6-bis(dimethylamino)-1,3,5-triazin-2-yl]methyl}-4-phenyloxane-4-carboxamide
• N-((4,6-bis(dimethylamino)-1,3,5-triazin-2-yl)methyl)-4-phenyltetrahydro-2H-pyran-4-carboxamide
• N-[[4,6-bis(dimethylamino)-1,3,5-triazin-2-yl]methyl]-4-phenyloxane-4-carboxamide
• AKOS032456951

• Inchi： 1S/C20H28N6O2/c1-25(2)18-22-16(23-19(24-18)26(3)4)14-21-17(27)20(10-12-28-13-11-20)15-8-6-5-7-9-15/h5-9H,10-14H2,1-4H3,(H,21,27)
• InChI Key： OBMMMVSHSULCOW-UHFFFAOYSA-N
• SMILES： O1CCC(C(NCC2N=C(N=C(N(C)C)N=2)N(C)C)=O)(C2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 384.22737416g/mol
• Monoisotopic Mass: 384.22737416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 487
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 83.5Ų

Additional information on N-{4,6-bis(dimethylamino)-1,3,5-triazin-2-ylmethyl}-4-phenyloxane-4-carboxamide

Professional Introduction to Compound with CAS No. 2034572-68-2 and Product Name: N-{4,6-bis(dimethylamino)-1,3,5-triazin-2-ylmethyl}-4-phenyloxane-4-carboxamide

The compound with the CAS number 2034572-68-2 and the product name N-{4,6-bis(dimethylamino)-1,3,5-triazin-2-ylmethyl}-4-phenyloxane-4-carboxamide represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their unique structural properties and potential applications in drug discovery and therapeutic development.

The molecular structure of this compound features a 4,6-bis(dimethylamino)-1,3,5-triazine core, which is a well-known scaffold in medicinal chemistry. The presence of dimethylamino groups at the 4 and 6 positions enhances the electrophilicity of the triazine ring, making it a versatile intermediate for further functionalization. This structural feature is particularly valuable in the design of bioactive molecules that require specific interactions with biological targets.

Additionally, the compound incorporates a phenyloxane moiety at the 2-position of the triazine ring. The phenyloxane group is known for its ability to enhance metabolic stability and improve oral bioavailability, making it an attractive component in drug development. The combination of these two structural elements results in a molecule with enhanced binding affinity and selectivity towards biological targets.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting protein-protein interactions (PPIs). The N-{4,6-bis(dimethylamino)-1,3,5-triazin-2-ylmethyl}-4-phenyloxane-4-carboxamide structure has shown promise as a lead compound in this area. The triazine core provides a rigid framework that can mimic the binding pockets of PPIs, while the phenyloxane group contributes to the overall solubility and pharmacokinetic properties of the molecule.

Recent studies have demonstrated that derivatives of this compound exhibit inhibitory activity against various PPIs involved in cancer progression and inflammatory diseases. For instance, modifications to the dimethylamino groups have been found to enhance binding affinity towards specific PPIs such as those involved in tumor growth factor-beta (TGF-β) signaling pathways. These findings highlight the potential of this compound as a starting point for developing novel therapeutics.

The synthesis of N-{4,6-bis(dimethylamino)-1,3,5-triazin-2-ylmethyl}-4-phenyloxane-4-carboxamide involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques such as transition-metal-catalyzed cross-coupling reactions has been crucial in achieving the desired molecular architecture. These synthetic strategies not only improve efficiency but also allow for greater flexibility in modifying the structure for optimal biological activity.

One of the key challenges in pharmaceutical development is ensuring that lead compounds exhibit favorable pharmacokinetic properties. The phenyloxane group in this molecule plays a critical role in improving oral bioavailability by enhancing lipophilicity while maintaining metabolic stability. This balance is essential for achieving therapeutic efficacy upon systemic administration.

Furthermore, computational modeling studies have been instrumental in understanding the binding interactions between this compound and its target proteins. Molecular dynamics simulations have revealed that the 4,6-bis(dimethylamino)-1,3,5-triazine core interacts favorably with hydrophobic pockets on PPIs, while the phenyloxane group forms hydrogen bonds with polar residues. These insights have guided structural optimization efforts aimed at improving binding affinity and selectivity.

The potential applications of this compound extend beyond cancer therapy. Preclinical studies have suggested that it may also be effective against inflammatory diseases by modulating PPIs involved in immune responses. The ability to selectively target specific PPIs without affecting other biological pathways makes this compound an attractive candidate for developing precision medicine approaches.

In conclusion,N-{4,6-bis(dimethylamino)-1,3,5-triazin-2-ylmethyl}-4-phenyloxane-4-carboxamide represents a promising lead compound with significant potential in drug discovery and therapeutic development. Its unique structural features and favorable pharmacokinetic properties make it an ideal candidate for further optimization towards clinical applications. As research continues to uncover new insights into protein-protein interactions and their role in disease pathogenesis,this compound will undoubtedly play a crucial role in advancing our understanding of targeted therapy strategies.